Cas no 343866-65-9 (Propanenitrile,2-(4-hydroxyphenoxy)-)

• Product Name: Propanenitrile,2-(4-hydroxyphenoxy)-
• CAS No: 343866-65-9
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 304017
• PubChem ID: 10607087
• Update Time: 2025-04-19

Propanenitrile,2-(4-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,2-(4-hydroxyphenoxy)-
• 2-(4-hydroxyphenoxy)propanenitrile
• 2-(4-Hydroxyphenoxy)propionitrile
• 2-(4-hydroxy-phenoxy)-propionitrile
• SCHEMBL10906948
• DTXSID30442353
• AKOS010963107
• XRUJCYZNRFJMBR-UHFFFAOYSA-N
• AM20040220
• PROPANENITRILE, 2-(4-HYDROXYPHENOXY)- (9CI)
• 343866-65-9

• Inchi： 1S/C9H9NO2/c1-7(6-10)12-9-4-2-8(11)3-5-9/h2-5,7,11H,1H3
• InChI Key： XRUJCYZNRFJMBR-UHFFFAOYSA-N
• SMILES： O(C(C#N)C)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.25000
• LogP: 1.68308